Cas no 65137-03-3 (tetrakis(pentane-2,4-dionato-O,O'')uranium)

• Product Name: tetrakis(pentane-2,4-dionato-O,O'')uranium
• CAS No: 65137-03-3
• MF: C₂₀H₄₀O₈U
• MW: 646.555723190308
• CID: 961562
• PubChem ID: 3085310
• Update Time: 2025-04-19

tetrakis(pentane-2,4-dionato-O,O'')uranium Chemical and Physical Properties

Names and Identifiers

• tetrakis(pentane-2,4-dionato-O,O'')uranium
• Uranium acetylacetonate
• oxonium, (1,3-dimethyl-1,3-propanediylidene)bis-, uranium salt
• pentane-2,4-dione - uranium (4:1)
• Tetrakis(pentane-2,4-dionato-O,O')uranium
• NSC 139611
• 65137-03-3
• EINECS 265-498-6

• Inchi： 1S/4C5H8O2.U/c4*1-4(6)3-5(2)7;/h4*3H2,1-2H3;/p+8
• InChI Key： DFZMCDOESALSNF-UHFFFAOYSA-V
• SMILES： [U].[OH+]=C(C)CC(C)=[OH+].[OH+]=C(C)CC(C)=[OH+].[OH+]=C(C)CC(C)=[OH+].[OH+]=C(C)CC(C)=[OH+]

Computed Properties

• Exact Mass: 638.26100
• Monoisotopic Mass: 646.32311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8Ų

Experimental Properties

• PSA: 136.56000
• LogP: 2.21800